Cas no 59726-37-3 (Propanedioic acid,2-ethyl-2-(2-propen-1-yl)-, 1,3-diethyl ester)
59726-37-3 structure
Product Name:Propanedioic acid,2-ethyl-2-(2-propen-1-yl)-, 1,3-diethyl ester
CAS No:59726-37-3
MF:C12H20O4
MW:228.284804344177
CID:379976
PubChem ID:297236
Update Time:2025-04-19
Propanedioic acid,2-ethyl-2-(2-propen-1-yl)-, 1,3-diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid,2-ethyl-2-(2-propen-1-yl)-, 1,3-diethyl ester
- diethyl 2-allyl-2-ethylmalonate
- diethyl 2-ethyl-2-prop-2-enylpropanedioate
- 2-allyl-2-ethylmalonic acid diethyl ester
- AC1L6RBW
- Aethyl-allyl-malonsaeure-diaethylester
- diethyl allylethylmalonate
- ethyl-allyl-malonic acid diethyl ester
- Ethyl-allyl-malonsaeurediethylester
- Ethyl-allyl-malonsaeure-diethylester
- NSC168187
- NSC-168187
- PBRQGKCIULJERJ-UHFFFAOYSA-N
- 59726-37-3
- DTXSID20304911
- SCHEMBL3519692
-
- Inchi: 1S/C12H20O4/c1-5-9-12(6-2,10(13)15-7-3)11(14)16-8-4/h5H,1,6-9H2,2-4H3
- InChI Key: PBRQGKCIULJERJ-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C(=O)OCC)(CC=C)CC)=O
Computed Properties
- Exact Mass: 228.1362
- Monoisotopic Mass: 228.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 9
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 0.998
- Boiling Point: 244°C at 760 mmHg
- Flash Point: 105.2°C
- Refractive Index: 1.445
- PSA: 52.6
- LogP: 2.08510
Propanedioic acid,2-ethyl-2-(2-propen-1-yl)-, 1,3-diethyl ester Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
59726-37-3 (Propanedioic acid,2-ethyl-2-(2-propen-1-yl)-, 1,3-diethyl ester) Related Products
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